Cas no 1119111-64-6 (2-Bromo-N-(2-chlorobenzyl)acetamide)

• Product Name: 2-Bromo-N-(2-chlorobenzyl)acetamide
• CAS No: 1119111-64-6
• MF: C₉H₉BrClNO
• MW: 262.53086066246
• CID: 4680313
• Update Time: 2023-08-14

2-Bromo-N-(2-chlorobenzyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-BROMO-N-(2-CHLOROBENZYL)ACETAMIDE
• 2-bromo-N-[(2-chlorophenyl)methyl]acetamide
• 2-Bromo-N-(2-chlorobenzyl)acetamide

• Inchi： 1S/C9H9BrClNO/c10-5-9(13)12-6-7-3-1-2-4-8(7)11/h1-4H,5-6H2,(H,12,13)
• InChI Key： KOQPXSIDLBYMJC-UHFFFAOYSA-N
• SMILES： BrCC(NCC1C=CC=CC=1Cl)=O

Computed Properties

• Exact Mass: 260.956
• Monoisotopic Mass: 260.956
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1